1-Butanethiol 1-Butanethiol 1-Butanethiol is a volatile sulfur-containing odorous compound that is reported to occur in skunk oil.
1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products.
Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 109-79-5
VCID: VC21014373
InChI: InChI=1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3
SMILES: CCCCS
Molecular Formula: C4H10S
CH3(CH2)3SH
C4H10S
Molecular Weight: 90.19 g/mol

1-Butanethiol

CAS No.: 109-79-5

Cat. No.: VC21014373

Molecular Formula: C4H10S
CH3(CH2)3SH
C4H10S

Molecular Weight: 90.19 g/mol

* For research use only. Not for human or veterinary use.

1-Butanethiol - 109-79-5

Specification

Description 1-Butanethiol is a volatile sulfur-containing odorous compound that is reported to occur in skunk oil.
1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products.
Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.
CAS No. 109-79-5
Molecular Formula C4H10S
CH3(CH2)3SH
C4H10S
Molecular Weight 90.19 g/mol
IUPAC Name butane-1-thiol
Standard InChI InChI=1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3
Standard InChI Key WQAQPCDUOCURKW-UHFFFAOYSA-N
SMILES CCCCS
Canonical SMILES CCCCS
Boiling Point 229.3 °F at 760 mm Hg (USCG, 1999)
98.5 °C
97.2 - 101.7 °C
98 °C
209°F
Colorform Colorless liquid
Mobile liquid
Flash Point 55 °F (USCG, 1999)
35 °F (2 °C) (Closed cup)
2 °C c.c.
55°F
35°F
Melting Point -176.2 °F (USCG, 1999)
-115.7 °C
Fp -119 °
-115.9 °C
-119°C
-116 °C
176.2°F
-176°F

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